Cas no 1846576-70-2 (6-(diethylamino)-2,3-dihydro-1H-xanthene-4-carbaldehyde)

• Product Name: 6-(diethylamino)-2,3-dihydro-1H-xanthene-4-carbaldehyde
• CAS No: 1846576-70-2
• MF: C₁₈H₂₁NO₂
• MW: 283.36484503746
• CID: 5948920
• Update Time: 2025-06-09

6-(diethylamino)-2,3-dihydro-1H-xanthene-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(diethylamino)-2,3-dihydro-1H-xanthene-4-carbaldehyde
• 1H-Xanthene-4-carboxaldehyde, 6-(diethylamino)-2,3-dihydro-

• Inchi： 1S/C18H21NO2/c1-3-19(4-2)16-9-8-13-10-14-6-5-7-15(12-20)18(14)21-17(13)11-16/h8-12H,3-7H2,1-2H3
• InChI Key： MIKPFGBXPZYMAG-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(N(CC)CC)C=C2)OC2C=1CCCC=2C=O

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 475.6±45.0 °C(Predicted)
• pka: 6.88±0.40(Predicted)

Additional information on 6-(diethylamino)-2,3-dihydro-1H-xanthene-4-carbaldehyde

Comprehensive Overview of 6-(diethylamino)-2,3-dihydro-1H-xanthene-4-carbaldehyde (CAS No. 1846576-70-2)

6-(Diethylamino)-2,3-dihydro-1H-xanthene-4-carbaldehyde (CAS No. 1846576-70-2) is a specialized organic compound that has garnered significant attention in the fields of fluorescent dyes, molecular probes, and biomedical imaging. This compound belongs to the xanthene family, a class of heterocyclic molecules known for their unique photophysical properties. The presence of a diethylamino group and an aldehyde functional moiety enhances its reactivity and applicability in various scientific and industrial applications.

In recent years, the demand for high-performance fluorescent markers has surged, driven by advancements in bioimaging and diagnostic technologies. Researchers are increasingly exploring 6-(diethylamino)-2,3-dihydro-1H-xanthene-4-carbaldehyde as a potential candidate for pH-sensitive probes and cellular staining agents. Its ability to exhibit strong fluorescence under specific conditions makes it invaluable for tracking biological processes in real-time.

The synthesis of 6-(diethylamino)-2,3-dihydro-1H-xanthene-4-carbaldehyde involves multi-step organic reactions, often starting from commercially available xanthene derivatives. Key steps include alkylation, oxidation, and formylation, which require precise control of reaction conditions to achieve high yields and purity. The compound's CAS No. 1846576-70-2 serves as a unique identifier in chemical databases, facilitating its traceability in research and commercial procurement.

One of the most intriguing aspects of this compound is its potential role in sustainable chemistry. With growing interest in green solvents and eco-friendly synthesis methods, scientists are investigating ways to optimize the production of 6-(diethylamino)-2,3-dihydro-1H-xanthene-4-carbaldehyde using catalytic processes and renewable resources. Such innovations align with global efforts to reduce the environmental footprint of chemical manufacturing.

From a commercial perspective, 6-(diethylamino)-2,3-dihydro-1H-xanthene-4-carbaldehyde is primarily supplied by specialty chemical manufacturers catering to the life sciences and material science sectors. Its applications extend beyond biomedical imaging to include optical materials, sensors, and even photodynamic therapy. The compound's versatility underscores its importance in both academic research and industrial innovation.

As the scientific community continues to explore the frontiers of molecular imaging and nanotechnology, 6-(diethylamino)-2,3-dihydro-1H-xanthene-4-carbaldehyde is poised to play a pivotal role. Future research may focus on enhancing its photostability, solubility, and targeting efficiency, further expanding its utility in cutting-edge applications. For researchers and industry professionals, understanding the properties and potential of this compound is essential for driving innovation in chemical biology and advanced materials.